Cas no 1016708-53-4 (2-{dimethyl-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}acetic acid)

2-{Dimethyl-1,2,3,4-tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid is a heterocyclic compound featuring a fused tetrazolo-pyrimidine core with an acetic acid substituent. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The dimethyl groups enhance stability, while the tetrazole moiety offers versatility in further functionalization. The acetic acid side chain provides a handle for conjugation or derivatization, making it valuable in synthetic chemistry. Its rigid, nitrogen-rich framework may contribute to biological activity, particularly in drug discovery targeting enzymes or receptors. The compound's well-defined molecular architecture ensures reproducibility in research applications. Suitable for controlled reactions, it serves as a building block for more complex molecules in medicinal chemistry and material science.
2-{dimethyl-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}acetic acid structure
1016708-53-4 structure
Product Name:2-{dimethyl-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}acetic acid
CAS No:1016708-53-4
MF:C8H9N5O2
MW:207.189360380173
CID:5097027
PubChem ID:18073156
Update Time:2026-03-02

2-{dimethyl-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • Tetrazolo[1,5-a]pyrimidine-6-acetic acid, 5,7-dimethyl-
    • 2-{dimethyl-[1,2,3,4]tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid
    • 2-{dimethyl-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}acetic acid
    • Inchi: 1S/C8H9N5O2/c1-4-6(3-7(14)15)5(2)13-8(9-4)10-11-12-13/h3H2,1-2H3,(H,14,15)
    • InChI Key: FOYXMSZLKKYNDL-UHFFFAOYSA-N
    • SMILES: C12=NN=NN1C(C)=C(CC(O)=O)C(C)=N2

2-{dimethyl-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}acetic acid Pricemore >>

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Additional information on 2-{dimethyl-1,2,3,4tetrazolo1,5-apyrimidin-6-yl}acetic acid

2-{Dimethyl-1,2,3,4-Tetrazolo[1,5-a]pyrimidin-6-yl}acetic Acid: A Comprehensive Overview

The compound with CAS No. 1016708-53-4, known as 2-{dimethyl-1,2,3,4-tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of tetrazolo-pyrimidine derivatives, which have garnered considerable attention in recent years due to their unique chemical properties and promising biological activities.

Tetrazolo[1,5-a]pyrimidine is a heterocyclic aromatic system that combines the structural features of both pyrimidine and tetrazole rings. The presence of this fused ring system in the compound imparts it with distinctive electronic properties and reactivity. The dimethyl substitution at the tetrazole ring further enhances the compound's stability and bioavailability, making it a valuable candidate for pharmacological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. Researchers have employed both traditional organic synthesis techniques and modern catalytic processes to optimize the production of 2-{dimethyl-1,2,3,4-tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid. These methods often involve multi-step reactions, including nucleophilic substitutions, condensations, and oxidations, to achieve the desired product with high purity and yield.

The biological activity of this compound has been extensively studied in recent years. Experimental data suggest that 2-{dimethyl-1,2,3,4-tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid exhibits potent anti-inflammatory and antioxidant properties. These findings have opened new avenues for its application in drug development programs targeting chronic inflammatory diseases and oxidative stress-related disorders.

In addition to its pharmacological applications, this compound has also shown promise in agricultural chemistry. Studies indicate that it may serve as an effective plant growth regulator or a component in agrochemical formulations designed to enhance crop resilience against environmental stressors. The ability of this compound to interact with specific molecular targets in plant cells underscores its potential role in sustainable agriculture practices.

The structural versatility of 2-{dimethyl-1,2,3,4-tetrazolo[1,5-a]pyrimidin-6-yl}acetic acid makes it an attractive candidate for further research into its material science applications. Researchers are exploring its potential as a building block for advanced materials such as organic semiconductors or stimuli-responsive polymers. Its unique electronic properties could contribute to the development of next-generation electronic devices with enhanced performance characteristics.

As interest in tetrazolo-pyrimidine derivatives continues to grow within the scientific community, ongoing studies are focused on unraveling the full spectrum of applications for CAS No. 1016708-53-4. Collaborative efforts between chemists and biologists are driving innovation in this field by identifying novel synthetic pathways and uncovering new biological functions associated with this compound.

In conclusion, 2-{dimethyl-1,2,3,4-tetrazolo[1,a]pyrimidin6yl}acetic acid stands at the forefront of contemporary chemical research due to its unique structure and multifaceted applications. With continued investment in research and development efforts,the full potential of this compound will undoubtedly be realized across various industries.

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